Cas no 2639462-61-4 (tert-butyl 2-(4-methylphenyl)aminobenzoate)

• Product Name: tert-butyl 2-(4-methylphenyl)aminobenzoate
• CAS No: 2639462-61-4
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 5643965
• PubChem ID: 165897534
• Update Time: 2025-11-03

tert-butyl 2-(4-methylphenyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28230095
• 2639462-61-4
• tert-butyl 2-[(4-methylphenyl)amino]benzoate
• tert-butyl 2-(4-methylphenyl)aminobenzoate

• Inchi： 1S/C18H21NO2/c1-13-9-11-14(12-10-13)19-16-8-6-5-7-15(16)17(20)21-18(2,3)4/h5-12,19H,1-4H3
• InChI Key： BGESQEINUIXURJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1NC1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.157228913g/mol
• Monoisotopic Mass: 283.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2-(4-methylphenyl)aminobenzoate

Chemical Profile of Tert-butyl 2-(4-methylphenyl)aminobenzoate (CAS No. 2639462-61-4)

Tert-butyl 2-(4-methylphenyl)aminobenzoate, identified by its Chemical Abstracts Service number (CAS No. 2639462-61-4), is a specialized organic compound that has garnered attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoate derivatives, characterized by its structural complexity and potential biological activity. The presence of a tert-butyl group and a 4-methylphenylamino moiety contributes to its unique chemical properties, making it a subject of interest for various applications.

The synthesis of tert-butyl 2-(4-methylphenyl)aminobenzoate involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, which is a critical factor in drug design for improving membrane permeability and bioavailability. Meanwhile, the 4-methylphenylamino part introduces a hydrogen bond donor capability, which can be exploited in molecular interactions with biological targets.

In recent years, there has been significant interest in benzoate derivatives due to their diverse pharmacological effects. Studies have shown that compounds with similar structural motifs exhibit properties such as anti-inflammatory, analgesic, and even neuroprotective activities. The specific arrangement of functional groups in tert-butyl 2-(4-methylphenyl)aminobenzoate may contribute to its potential therapeutic applications, particularly in conditions where modulation of central nervous system activity is required.

One of the most compelling aspects of this compound is its potential role in the development of novel pharmaceutical agents. Researchers have been exploring benzoate derivatives as scaffolds for drug discovery, leveraging their ability to interact with various biological receptors and enzymes. The tert-butyl group, in particular, has been found to stabilize certain pharmacophores, enhancing the compound's metabolic stability and reducing susceptibility to degradation.

The chemical properties of tert-butyl 2-(4-methylphenyl)aminobenzoate also make it a valuable tool in biochemical research. Its interaction with biological molecules can be studied using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), providing insights into its mechanism of action. Additionally, computational methods like molecular docking have been employed to predict how this compound might bind to target proteins, further aiding in the design of more effective derivatives.

Recent advancements in synthetic chemistry have enabled the preparation of increasingly complex benzoate derivatives with tailored properties. Techniques such as palladium-catalyzed cross-coupling reactions have made it possible to introduce specific functional groups at desired positions within the molecule. This level of control is crucial for optimizing the biological activity of tert-butyl 2-(4-methylphenyl)aminobenzoate, ensuring that it meets the stringent requirements for pharmaceutical use.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have begun to examine how tert-butyl 2-(4-methylphenyl)aminobenzoate is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for determining appropriate dosing regimens and predicting potential side effects. Advanced analytical methods, including high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS), are being employed to characterize its metabolic pathways.

In conclusion, Tert-butyl 2-(4-methylphenyl)aminobenzoate (CAS No. 2639462-61-4) represents a promising compound with potential applications in pharmaceuticals and biochemical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further study. As research continues to uncover new insights into its behavior and interactions, this molecule is likely to play an increasingly important role in the development of innovative treatments for various diseases.